molecular formula C9H10O4S B8349162 2-Methoxy-5-methYlsulfinylbenzoic acid CAS No. 4816-24-4

2-Methoxy-5-methYlsulfinylbenzoic acid

Cat. No.: B8349162
CAS No.: 4816-24-4
M. Wt: 214.24 g/mol
InChI Key: XQPPSAOBIFDIGU-UHFFFAOYSA-N
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Description

2-Methoxy-5-methYlsulfinylbenzoic acid is a useful research compound. Its molecular formula is C9H10O4S and its molecular weight is 214.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

4816-24-4

Molecular Formula

C9H10O4S

Molecular Weight

214.24 g/mol

IUPAC Name

2-methoxy-5-methylsulfinylbenzoic acid

InChI

InChI=1S/C9H10O4S/c1-13-8-4-3-6(14(2)12)5-7(8)9(10)11/h3-5H,1-2H3,(H,10,11)

InChI Key

XQPPSAOBIFDIGU-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)S(=O)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine methyl 2-methoxy-5-methylsulfinylbenzoate (2.37 g, 12.0 mmol) and a 1 M aqueous solution of potassium hydroxide (13 mL, 13 mmol). Heat to reflux. After 2 hours, cool to ambient temperature and adjust the pH to about 2 using a 1 M aqueous hydrochloric acid (14.5 mL, 14.5 mmol. Evaporate in vacuo to give a solid. Combine the solid and dichloromethane and stir. Decant the solvent and add more dichloromethane. Again decant and combine with the first decantate, dry over Na2SO4, filter, and evaporate in vacuo to to give the title compound.
Name
methyl 2-methoxy-5-methylsulfinylbenzoate
Quantity
2.37 g
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reactant
Reaction Step One
[Compound]
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aqueous solution
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reactant
Reaction Step Two
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13 mL
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reactant
Reaction Step Three
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0 (± 1) mol
Type
reactant
Reaction Step Four
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0 (± 1) mol
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solvent
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